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Compound of Interest

Compound Name: GNF-7
CAS No.: 839706-07-9
Cat. No.: B15621306
Get Quote
. J

Essential Safety and Handling Guide for GNF-7

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for the handling and disposal
of GNF-7, a multi-kinase inhibitor. Researchers, scientists, and drug development professionals
should adhere to these guidelines to ensure personal safety and proper management of this
research compound. Given that a specific Safety Data Sheet (SDS) for GNF-7 is not readily
available, the following recommendations are based on the chemical properties of GNF-7 and
established safety protocols for handling potent, research-grade kinase inhibitors.[1][2][3]

Compound Information

GNF-7 is a potent inhibitor of Ras signaling, Ackl, GCK, and various forms of Bcr-Abl, including
the T315l mutant.[4][5][6][7] It is a biologically active small molecule and should be handled
with a high degree of caution as a potentially hazardous compound.[1]
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Property Value Source

N-[3-[1,4-Dihydro-1-methyl-7-
[(6-methyl-3-

Chemical Name pyridin;I/I)(.';tmino]-Z- o [6]
oxopyrimido[4,5-d]pyrimidin-
3(2H)-yl]-4-methylphenyl]-3-
(trifluoromethyl)benzamide

Molecular Formula C28H24F3N702 [41[6]
Molecular Weight 547.53 g/mol [41[6]
CAS Number 839706-07-9 [4][6]
Appearance Solid powder N/A
Storage Store at -20°C [6]
N Soluble in DMSO (up to 50
Solubility [5][6]
mM)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling GNF-7 to minimize exposure.[1]
The required level of protection varies depending on the laboratory activity.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aligquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Two pairs of nitrile
gloves (double-gloving). Eye Protection:
Chemical splash goggles. Lab Coat: Dedicated,
disposable, non-absorbent lab coat. Ventilation:
Certified chemical fume hood or powder

containment hood.[1]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye
Protection: Chemical splash goggles or a face
shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[1]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields. Lab Coat: Standard
laboratory coat. Containment: Class Il biological

safety cabinet.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber
gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is crucial for minimizing exposure risk and maintaining the integrity of

GNF-7.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify Storage Conditions: Confirm that the recommended storage temperature of -20°C is

met.[6]

e Log and Store: Record the compound's arrival and store it in a clearly labeled, designated,

and secure location away from incompatible materials.
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Preparation of Stock Solutions

This protocol is for preparing a 10 mM stock solution in DMSO.
e Pre-calculation:

o To prepare 1 mL of a 10 mM stock solution, you will need 0.5475 mg of GNF-7 (Molecular
Weight = 547.53).

o Calculation: 547.53 g/mol * 0.010 mol/L * 0.001 L = 0.005475 g = 5.475 mg. Correction:
The previous calculation was off by a factor of 10. For 1mL of 10mM stock, you need
5.475mg.

e PPE and Environment:

o Don the appropriate PPE for handling solid compounds as detailed in the table above
(double gloves, goggles, respirator, dedicated lab coat).

o Perform all weighing and initial solvent addition within a certified chemical fume hood.[1][2]
e Weighing:

o Carefully weigh the desired amount of GNF-7 powder using a calibrated analytical
balance.

o Use dedicated spatulas and weigh boats. Handle the solid compound gently to avoid
generating dust.[2]

e Dissolution:

[e]

Transfer the weighed GNF-7 to an appropriate sterile microcentrifuge tube or vial.

o

Slowly add the calculated volume of fresh, anhydrous DMSO to the solid.[5]

[¢]

Securely cap the vial.

[e]

Vortex or sonicate the solution as needed to ensure complete dissolution. Visually confirm
that no particulates are present.
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e Labeling and Storage:

o Clearly label the stock solution with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the stock solution at -20°C as recommended.

Disposal Plan

All waste materials contaminated with GNF-7 must be disposed of as hazardous chemical
waste in accordance with local, state, and federal regulations.[2][3]

o Solid Waste: This includes empty vials, contaminated gloves, pipette tips, weigh boats, and
any other disposable materials that have come into contact with GNF-7. Place these items in
a designated, sealed, and clearly labeled hazardous waste container.[2]

» Liquid Waste: Collect all unused solutions containing GNF-7 in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not pour down the drain.[2]

o Contaminated Sharps: Dispose of any contaminated needles or other sharps in a puncture-
resistant sharps container that is clearly labeled for hazardous chemical waste.[3]

Experimental Workflow Diagram

The following diagram outlines the general workflow for handling GNF-7 from receipt to
disposal.
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GNF-7 Handling and Disposal Workflow
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Caption: Workflow for safe handling of GNF-7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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